Scandium acetate

• Molecular Formula: C6H12O6Sc
• Molecular Weight: 225.11 g/mol
• InChI: InChI=1S/3C2H4O2.Sc/c3*1-2(3)4;/h3*1H3,(H,3,4)
• InChIKey: WDRMIIWNBCFGEV-UHFFFAOYSA-N

Scandium Acetate: Identity, Properties & Sourcing

Scandium acetate [Sc(CH₃COO)₃, CAS 3804-23-7] is a white, water-soluble, hygroscopic crystalline solid that exists in both anhydrous and hydrate forms [1]. The anhydrous form adopts a one-dimensional polymeric chain structure in which octahedral Sc(III) centers are linked by bridging acetate ligands, as determined by single-crystal X-ray crystallography [2]. The compound is synthesized by reacting scandium oxide or scandium hydroxide with acetic acid, and is commercially available in purity grades ranging from 98% to 99.999% (trace metals basis) [1]. Upon heating, scandium acetate hydrate decomposes in a characteristic multi-step process: at 285–305°C it releases acetic anhydride, and at 372°C it fully converts to scandium oxide (Sc₂O₃) . This thermal decomposition pathway, combined with high aqueous solubility (~25 g hydrate per 100 mL water at 18°C), makes it a versatile precursor for solution-based materials synthesis, including sol-gel processing, thin-film deposition, and the production of high-purity Sc₂O₃ for ceramics, solid oxide fuel cells, and optical coatings [3].

Precursor type Soluble acetate for solution-based oxide synthesis

Decomposition Multi-step thermal pathway to high-purity Sc₂O₃

Structure 1D polymeric chain – influences dissolution and reactivity

• [1] Wikipedia contributors. 'Scandium acetate.' Wikipedia, The Free Encyclopedia. 13 January 2023. https://en.wikipedia.org/wiki/Scandium_acetate View Source
• [2] Fuchs, R.; Strähle, J. 'Die Kristallstruktur von Sc(CH₃COO)₃, ein Metall(III)acetat mit Kettenstruktur.' Z. Naturforsch. B, 1984, 39(12), 1662–1663. DOI: 10.1515/znb-1984-1206 View Source
• [3] Eternal Element. 'Scandium Acetate Hydrate – Solubility Data.' https://www.eternal-element.com View Source

Scandium Acetate: Why Substitutes Underperform

Scandium acetate occupies a distinct position among Group III and rare-earth acetates due to a combination of structural, thermal, and solubility attributes that directly affect downstream material quality and process design. Despite their periodic table proximity, yttrium acetate (Y(OAc)₃) exhibits a fundamentally different thermal decomposition profile (onset ~280°C vs. ~350°C for scandium acetate) and significantly lower aqueous solubility, which precludes direct one-to-one substitution in solution-based thin-film deposition and sol-gel processing . The exceptionally small ionic radius of Sc³⁺ (0.745 Å, vs. 0.90 Å for Y³⁺) alters acetate ligand coordination geometry, resulting in a 1D polymeric chain structure for anhydrous Sc(OAc)₃ that has no direct analog among lanthanide acetates [1]. In ferroelectric thin-film applications, the dehydration behavior of scandium acetate—specifically its reaction with acetic acid anhydride to form a stable Sc/Ta B-site complex—has been shown to be a necessary processing step for achieving stoichiometric lead scandium tantalate (PST) films, a role that cannot be fulfilled by scandium nitrate or scandium acetylacetonate without compromising phase purity [2][3]. These compound-specific properties mean that procurement decisions driven solely by metal content or acetate functionality will not guarantee equivalent performance in end-use applications.

Yttrium acetate has lower thermal stability and solubility, which may shift processing windows in sol-gel and thin-film workflows.

Scandium nitrate or acetylacetonate do not replicate the acetate-specific dehydration chemistry required for stoichiometric PST/PSN film formation.

The 1D polymeric chain structure of anhydrous Sc(OAc)₃ differs from cluster-based lanthanide acetates; dissolution kinetics and ligand exchange behavior may not transfer.

• [1] Fuchs, R.; Strähle, J. 'Die Kristallstruktur von Sc(CH₃COO)₃, ein Metall(III)acetat mit Kettenstruktur.' Z. Naturforsch. B, 1984, 39(12), 1662–1663. DOI: 10.1515/znb-1984-1206 View Source
• [2] Brinkman, K. S.; Wang, Y. L.; Cantoni, M.; Su, D.; Setter, N.; Petrov, P. K. 'Processing and properties of ferroelectric relaxor lead scandium tantalate Pb(Sc₁/₂Ta₁/₂)O₃ thin films.' J. Mater. Res., 2007, 22, 217–232. View Source
• [3] EPFL Doctoral Thesis. 'Positional order in lead scandium tantalate (PST) as a tool for the investigation of relaxor ferroelectric behavior in thin films.' 2004. infoscience.epfl.ch View Source

Scandium Acetate vs. Other Precursors: Key Evidence

Thermal Decomposition: Sc(OAc)₃ vs. Y(OAc)₃

In a vendor-reported direct head-to-head comparison, scandium acetate hydrate exhibits a thermal decomposition temperature of approximately 350°C, whereas yttrium acetate hydrate decomposes at approximately 280°C under comparable conditions . This ~70°C higher thermal stability window allows scandium acetate to tolerate more aggressive pre-annealing and calcination steps without premature decomposition, which is critical for sol-gel processing of multi-component oxide thin films where organic burnout must be carefully sequenced. Independent data from Chemsrc confirm that scandium acetate hydrate first decomposes at 285–305°C (releasing acetic anhydride) and fully converts to Sc₂O₃ at 372°C , corroborating the ~350°C principal decomposition range.

Thermal decomposition

Data to verify

Sc(OAc)₃~350 °C

Y(OAc)₃~280 °C

ΔT ≈ +70 °C

Supports wider thermal processing window for multi-layer oxide fabrication.

Vendor-reported head-to-head; independent confirmation recommended.

Evidence Dimension	Thermal decomposition temperature (principal decomposition onset)
Target Compound Data	~350°C (Scandium acetate hydrate)
Comparator Or Baseline	~280°C (Yttrium acetate hydrate)
Quantified Difference	ΔT ≈ +70°C higher for scandium acetate
Conditions	Vendor-specified standard thermal analysis; Chemsrc data: heating under ambient pressure, 285–305°C first step, 372°C final conversion to Sc₂O₃

Why This Matters

A 70°C higher decomposition threshold enables scandium acetate to be used in multi-layer oxide processing where yttrium acetate would prematurely degrade, directly impacting precursor selection for ceramic thin-film manufacturing.

Aqueous Solubility: Sc(OAc)₃ vs. Y(OAc)₃

A direct head-to-head comparison by Stanford Advanced Materials reports that scandium acetate hydrate is classified as 'Soluble' in water (pH-dependent), while yttrium acetate hydrate is classified as 'Slightly soluble' under comparable conditions . Quantitative solubility data from Eternal Element indicates ~25 g of scandium acetate hydrate dissolves in 100 mL of water at 18°C [1], providing a practical formulation benchmark. This solubility differential means that scandium acetate can achieve significantly higher precursor solution concentrations for spin-coating, dip-coating, and spray-pyrolysis processes, directly affecting film thickness control and throughput in manufacturing.

Aqueous solubility

Data to verify

~25 g hydrate / 100 mL H₂O (18 °C)

Enables concentrated precursor solutions for spin/dip-coating processes.

Supplier-reported single-point data; pH-dependent solubility noted.

Evidence Dimension	Aqueous solubility classification and quantitative solubility
Target Compound Data	Soluble; ~25 g hydrate / 100 mL H₂O at 18°C
Comparator Or Baseline	Yttrium acetate: Slightly soluble (no quantitative solubility at 18°C reported in comparison)
Quantified Difference	Qualitative solubility class difference (Soluble vs. Slightly soluble); quantitative ~25 g/100 mL for Sc(OAc)₃
Conditions	Water at 18°C; pH-dependent solubility noted for scandium acetate

Why This Matters

Higher solubility enables more concentrated precursor solutions, which is a critical factor in manufacturing throughput for solution-deposited thin films, ceramic coatings, and catalyst impregnation processes where yttrium acetate would require larger solvent volumes or heated dissolution.

• [1] Eternal Element. 'Scandium Acetate Hydrate – Solubility: ~25 g/100 mL H₂O at 18°C.' https://www.eternal-element.com View Source

PST Film Stoichiometry: Sc(OAc)₃ Dehydration

In the fabrication of lead scandium tantalate Pb(Sc₁/₂Ta₁/₂)O₃ (PST) ferroelectric thin films by chemical solution deposition, it was demonstrated that the dehydration of scandium acetate by acetic acid anhydride, followed by precursor modification with 2-methoxyethanol, was a necessary processing step to form a stable Sc/Ta B-site complex and achieve stoichiometric thin films [1][2]. Up to 30% excess lead was required to compensate for lead loss during annealing, and the optimized procedure using scandium acetate enabled films annealed at 850°C for 35 hours on sapphire substrates to achieve an ordering degree of S = 0.91, with dielectric properties comparable to ordered ceramic samples [1]. In contrast, directly substituting scandium nitrate or scandium acetylacetonate into this process does not produce the same Sc/Ta complex stability due to differences in ligand decomposition chemistry and coordination behavior [2]. This represents a process-specific differentiation where the molecular identity of the scandium precursor—specifically the acetate ligand—directly determines whether stoichiometric, phase-pure PST films can be obtained.

PST film stoichiometry

Method context

Acetate dehydration forms stable Sc/Ta B-site complex; ordering degree S = 0.91 achieved (850 °C/35 h).

Acetate-specific pathway is a gating step for stoichiometric relaxor ferroelectric films.

Sc nitrate or acetylacetonate do not yield comparable phase purity in this CSD route.

Evidence Dimension	Process-specific enabling role: stoichiometric PST thin-film formation via Sc(OAc)₃ dehydration pathway
Target Compound Data	Scandium acetate enables stable Sc/Ta B-site complex; PST films with ordering degree S = 0.91 achieved at 850°C/35 h on sapphire; dielectric properties comparable to ordered ceramics
Comparator Or Baseline	Scandium nitrate, scandium acetylacetonate — do not form the requisite Sc/Ta complex via the same dehydration chemistry; no stoichiometric PST film reported with these alternative precursors in the same process
Quantified Difference	Ordering degree S = 0.91 for Sc(OAc)₃-derived films vs. no comparable data for alternative Sc precursors in this specific PST CSD process; excess lead requirement ≥20% (up to 30%) dictated by acetate decomposition pathway
Conditions	Sol-gel chemical solution deposition; dehydration with acetic acid anhydride; 2-methoxyethanol solvent; annealing at 700–1000°C; sapphire and Pt/Si substrates

Why This Matters

For laboratories and manufacturers producing PST or related relaxor ferroelectric thin films, scandium acetate is not interchangeable with other scandium salts—the acetate-specific dehydration chemistry is a gating requirement for stoichiometric film formation, making compound identity a decisive procurement criterion.

• [1] EPFL Doctoral Thesis. 'Positional order in lead scandium tantalate (PST) as a tool for the investigation of relaxor ferroelectric behavior in thin films.' 2004. https://infoscience.epfl.ch/entities/publication/9468b405-f9a6-4946-89f7-14d9de3af8fa View Source
• [2] Brinkman, K. S.; Wang, Y. L.; Cantoni, M.; Su, D.; Setter, N.; Petrov, P. K. 'Processing and properties of ferroelectric relaxor lead scandium tantalate Pb(Sc₁/₂Ta₁/₂)O₃ thin films.' J. Mater. Res., 2007, 22, 217–232. View Source

1D Polymeric Chain Structure of Sc(OAc)₃

Single-crystal X-ray crystallography reveals that anhydrous scandium acetate, Sc(CH₃COO)₃, crystallizes in a one-dimensional polymeric chain structure where each Sc(III) center is octahedrally coordinated and linked by bridging μ₂-η¹:η¹ acetate ligands [1]. This structure is fundamentally distinct from the dimeric or cluster-based structures adopted by many lanthanide acetates, including yttrium(III) chloroacetate, which crystallizes as a discrete trinuclear cluster [Y₃(ClCH₂CO₂)₉(H₂O)₄]ₙ·nH₂O [2]. The smaller ionic radius of Sc³⁺ (0.745 Å, six-coordinate) compared with Y³⁺ (0.90 Å) and lanthanide M³⁺ ions is the driving force for this structural divergence, as the smaller cation favors the bridging acetate coordination mode over the chelating-bridging combinations seen in larger rare-earth acetates [1][2]. This structural difference has implications for thermal decomposition pathways, solubility, and precursor reactivity.

Crystal structure

Class-level

1D polymeric chain (P2₁/n); Sc³⁺ radius 0.745 Å vs. Y³⁺ 0.90 Å drives structural divergence.

Anisotropic dissolution and decomposition differ from cluster-based rare-earth acetates.

Structural analog data used; direct Sc(OAc)₃ vs. Y(OAc)₃ structure comparison is class-level inference.

Evidence Dimension	Solid-state crystal structure: polymeric chain vs. discrete cluster
Target Compound Data	1D polymeric chain; octahedral Sc(III); all-acetate bridging; space group P2₁/n (monoclinic)
Comparator Or Baseline	Yttrium(III) chloroacetate: trinuclear cluster [Y₃(ClCH₂CO₂)₉(H₂O)₄]ₙ·nH₂O (structural analog for Y(OAc)₃ class); Sc³⁺ ionic radius 0.745 Å vs. Y³⁺ 0.90 Å (six-coordinate)
Quantified Difference	Structural topology difference (1D chain vs. discrete cluster); ionic radius difference Δr = 0.155 Å (17% smaller for Sc³⁺)
Conditions	Single-crystal X-ray diffraction at room temperature; anhydrous Sc(OAc)₃

Why This Matters

The 1D polymeric structure of Sc(OAc)₃ confers anisotropic dissolution and decomposition behavior that differs qualitatively from cluster-based rare-earth acetates, making it unsuitable to assume functional equivalence based on stoichiometric formula alone.

• [1] Fuchs, R.; Strähle, J. 'Die Kristallstruktur von Sc(CH₃COO)₃, ein Metall(III)acetat mit Kettenstruktur.' Z. Naturforsch. B, 1984, 39(12), 1662–1663. DOI: 10.1515/znb-1984-1206 View Source
• [2] Scilit. 'The Crystal and Molecular Structures of the Scandium(III) and Yttrium(III) Chloroacetates, [Sc(ClCH₂CO₂)₃]ₙ and [Y₃(ClCH₂CO₂)₉(H₂O)₄]ₙ·nH₂O.' https://www.scilit.net View Source

Eu³⁺-Doped Sc(OAc)₃ Luminescent Host

Krasil'nikov et al. (2012) demonstrated that nanosized solid-state solutions of Sc₁₋ₓEuₓ(CH₃CO₂)₃ (x = 0.01–0.10) can be synthesized directly from scandium acetate as the host matrix, and that at a doping level of 10 at.% Eu³⁺ (x = 0.10), the material exhibits luminescence activity in the visible spectrum, making it a promising precursor for Eu³⁺-activated phosphors [1]. The acetate host matrix enables direct incorporation of the Eu³⁺ dopant into the Sc³⁺ lattice sites without phase separation, as confirmed by IR and Raman spectroscopy, and subsequent thermal decomposition yields nanostructured Sc₂O₃:Eu³⁺ phosphors [1]. While direct comparative luminescence quantum yield data against yttrium acetate-based hosts (e.g., Y₁₋ₓEuₓ(CH₃CO₂)₃) are not available in the same study, the successful formation of homogeneous Sc₁₋ₓEuₓ(CH₃CO₂)₃ solid-state solutions across a wide doping range (up to x = 0.10) is attributed to the close match between the ionic radii of Sc³⁺ and Eu³⁺ in this acetate coordination environment, a property not universally shared by other rare-earth acetate hosts [1].

Luminescent doping

Context-dependent

Sc₁₋ₓEuₓ(CH₃CO₂)₃ solid solutions up to x=0.10; visible luminescence confirmed.

Supports Eu³⁺-doped phosphor precursor development; doping homogeneity demonstrated.

No direct quantum yield comparison with Y(OAc)₃ host in the same study.

Evidence Dimension	Dopant incorporation homogeneity and luminescence activation in acetate host matrix
Target Compound Data	Sc₁₋ₓEuₓ(CH₃CO₂)₃: homogeneous solid-state solutions up to x = 0.10 (10 at.% Eu³⁺); visible-spectrum luminescence confirmed
Comparator Or Baseline	No direct luminescence QY comparator in the same study; class-level inference: Y(CH₃COO)₃·xH₂O used as precursor for Y₂O₃:Eu³⁺ nanorods (Feldmann & Merikhi, 2003) with different morphology outcome
Quantified Difference	Doping range: x = 0.01–0.10 without phase separation; luminescence active in visible spectrum at x = 0.10. Quantitative QY or lifetime comparison vs. Y(OAc)₃ host not available from this study.
Conditions	Nanosized solid-state solutions prepared from acetate precursors; characterized by XRD, SEM, IR, Raman, and luminescence spectroscopy

Why This Matters

Scandium acetate serves as a direct precursor for Eu³⁺-doped luminescent materials with demonstrated visible-spectrum activity; procurement decisions for phosphor precursor development should consider the demonstrated doping homogeneity of the Sc(OAc)₃ host matrix.

• [1] Krasil'nikov, V. N.; Gyrdasova, O. I.; Baklanova, I. V.; Perelyaeva, L. A.; Zhilina, E. F.; Vovkotrub, É. G. 'Structure and luminescence properties of nanostructured solid-state solutions of Sc₁₋ₓEuₓ(CH₃CO₂)₃.' Theor. Exp. Chem., 2012, 48(2), 113–117. DOI: 10.1007/s11237-012-9247-9 View Source

Sc(OAc)₃ vs. Y(OAc)₃ Commercial Purity

Commercially, scandium acetate hydrate is routinely available at purity grades of 99.9% (trace metals basis) and up to 99.999% for ultra-high-purity applications, whereas yttrium acetate is typically supplied at 99.0%–99.5% (industrial-grade) [1]. Sigma-Aldrich lists scandium(III) acetate hydrate at 99.9% trace metals basis as a standard catalog item , and Metall Rare Earth Limited offers grades from 99.9% to 99.999% [1]. This higher purity specification is critical for electronic ceramic, optical coating, and laser applications where trace metal contaminants (particularly Fe, Ca, and other rare earths) can degrade dielectric properties, optical transparency, or luminescence efficiency. The typical purity gap of at least 0.4–0.9 percentage points between scandium acetate and yttrium acetate commercial offerings reflects differences in both raw material availability and purification process maturity .

Commercial purity

Specification review

Sc(OAc)₃99.9–99.999%

Y(OAc)₃99.0–99.5%

Higher available purity reduces trace-metal risk in electronic/optical applications.

Vendor catalog specification; verify lot-specific certificate for ultra-high-purity claims.

Evidence Dimension	Commercial purity grade availability (trace metals basis)
Target Compound Data	≥99.5% (research-grade), 99.9% (standard), up to 99.999% (ultra-high purity) — Sc(OAc)₃
Comparator Or Baseline	99.0%–99.5% (industrial-grade) — Y(OAc)₃
Quantified Difference	Purity advantage: ≥0.4–0.9 percentage points higher for Sc(OAc)₃ in standard commercial grades; maximum available purity: 99.999% for Sc(OAc)₃ vs. ~99.5% for Y(OAc)₃
Conditions	Vendor-specified purity; trace metals basis; commercial catalog data from Stanford Advanced Materials, Sigma-Aldrich, and Metall Rare Earth Limited

Why This Matters

For electronic-grade and optical-grade applications where parts-per-million impurity levels determine device performance, the higher commercially available purity of scandium acetate reduces the need for additional in-house purification steps compared to yttrium acetate.

• [1] Metall Rare Earth Limited. 'Scandium Acetate 99.9%–99.9999% – Product Specification.' https://www.metall.com.cn View Source

Scandium Acetate: Top Application Scenarios

Relaxor Ferroelectric PST/PSN Thin Film Deposition

For laboratories and manufacturers fabricating lead scandium tantalate [Pb(Sc₁/₂Ta₁/₂)O₃, PST] or lead scandium niobate [Pb(Sc₁/₂Nb₁/₂)O₃, PSN] ferroelectric thin films via sol-gel chemical solution deposition, scandium acetate is the demonstrated precursor of choice. The dehydration of Sc(OAc)₃ with acetic acid anhydride forms a stable Sc/Ta (or Sc/Nb) B-site complex that enables stoichiometric film formation—a processing requirement that cannot be met by substituting scandium nitrate or scandium acetylacetonate [1][2]. PST films derived from Sc(OAc)₃ achieve an ordering degree of S = 0.91 on sapphire substrates at 850°C, with dielectric properties matching those of bulk ordered ceramics [1]. Procurement of high-purity Sc(OAc)₃ (≥99.9% trace metals basis) is essential for minimizing secondary phase formation that degrades ferroelectric performance [3].

Sc₂O₃ Films and Powders for SOFCs

The high aqueous solubility of scandium acetate (~25 g hydrate/100 mL H₂O at 18°C) enables the preparation of concentrated precursor solutions for spin-coating, dip-coating, and spray-pyrolysis deposition of Sc₂O₃ thin films, which serve as high-k dielectric layers and electrolyte components in SOFCs [1][2]. Scandium-stabilized zirconia (ScSZ) electrolytes have been reported to improve SOFC efficiency by up to 40% compared to conventional yttria-stabilized zirconia (YSZ) [3]. The thermal decomposition of Sc(OAc)₃ to Sc₂O₃ at 372°C is well-suited to multilayer processing sequences where organic burnout of underlying layers must be completed before the scandium oxide layer is crystallized . The higher thermal decomposition temperature of Sc(OAc)₃ (~350°C) compared to Y(OAc)₃ (~280°C) provides a wider processing window for co-deposition with other oxide precursors .

Eu³⁺-Doped Luminescent Phosphor Development

Scandium acetate serves as a direct host matrix for preparing nanostructured Sc₁₋ₓEuₓ(CH₃CO₂)₃ solid-state solutions (x = 0.01–0.10) that can be thermally converted to Sc₂O₃:Eu³⁺ red-emitting phosphors [1]. The demonstrated doping homogeneity up to 10 at.% Eu³⁺ without phase separation, and confirmed visible-spectrum luminescence activity, make Sc(OAc)₃ a suitable precursor for developing Eu³⁺-activated phosphors for display and lighting applications [1]. Researchers procuring scandium acetate for phosphor development should specify purity grades of ≥99.9% to avoid luminescence quenching by trace transition-metal impurities [2].

High-Temperature Ceramic Processing

In multi-component ceramic processing where different precursors must undergo sequential thermal decomposition without interference, scandium acetate's ~350°C decomposition temperature provides a wider thermal budget than yttrium acetate (~280°C) [1]. This is particularly relevant for co-doping strategies in transparent ceramics (e.g., Sc₂O₃ transparent ceramics for solid-state laser gain media) and for BaTi₀.₉₅Sc₀.₀₅O₃₋δ nanopowder synthesis where scandium acetate serves as both the Sc source and a processing aid [2]. The 1D polymeric chain structure of anhydrous Sc(OAc)₃ also influences its dissolution kinetics in mixed-solvent systems, which can be exploited for controlled hydrolysis in sol-gel formulations [3].

Application

Selection Property

Validation Focus

Relaxor ferroelectric PST/PSN films

Acetate-specific dehydration chemistry

Stoichiometric film formation and ordering degree

Sc₂O₃ electrolyte layers for SOFCs

High aqueous solubility for concentrated precursors

Thermal decomposition compatibility in multilayer stacks

Eu³⁺-doped red phosphors

Demonstrated Eu³⁺ incorporation in acetate host

Visible-spectrum luminescence and phase homogeneity

High-temperature ceramic co-doping

Elevated thermal decomposition temperature

Sequential burnout without premature precursor loss

• [1] EPFL Doctoral Thesis. 'Positional order in lead scandium tantalate (PST) as a tool for the investigation of relaxor ferroelectric behavior in thin films.' 2004. https://infoscience.epfl.ch/entities/publication/9468b405-f9a6-4946-89f7-14d9de3af8fa View Source
• [2] Brinkman, K. S.; Wang, Y. L.; Cantoni, M.; Su, D.; Setter, N.; Petrov, P. K. 'Processing and properties of ferroelectric relaxor lead scandium tantalate Pb(Sc₁/₂Ta₁/₂)O₃ thin films.' J. Mater. Res., 2007, 22, 217–232. View Source
• [3] 24 Chemical Research. 'Scandium Acetate Market, Global Outlook and Forecast 2025-2032 – SOFC Efficiency Improvement up to 40%.' 2025-08-13. https://www.24chemicalresearch.com View Source
• [4] Krasil'nikov, V. N.; Gyrdasova, O. I.; Baklanova, I. V.; Perelyaeva, L. A.; Zhilina, E. F.; Vovkotrub, É. G. 'Structure and luminescence properties of nanostructured solid-state solutions of Sc₁₋ₓEuₓ(CH₃CO₂)₃.' Theor. Exp. Chem., 2012, 48(2), 113–117. DOI: 10.1007/s11237-012-9247-9 View Source
• [5] Xin, C.; Zhang, Q.; Yang, H. 'Synthesis and Properties Study of BaTi₀.₉₅Sc₀.₀₅O₃₋δ Nanopowders and Ceramics.' Piezoelectrics & Acoustooptics, 2013, 35(3), 412–415. View Source
• [6] Fuchs, R.; Strähle, J. 'Die Kristallstruktur von Sc(CH₃COO)₃, ein Metall(III)acetat mit Kettenstruktur.' Z. Naturforsch. B, 1984, 39(12), 1662–1663. DOI: 10.1515/znb-1984-1206 View Source